Cas no 61653-14-3 (Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)-)
61653-14-3 structure
Product Name:Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)-
CAS No:61653-14-3
MF:C14H6FN3
MW:235.215945720673
CID:471366
PubChem ID:21730361
Update Time:2025-04-19
Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)-
- (6-fluoronaphthalen-2-yl)methanetricarbonitrile
- DTXSID80617458
- 61653-14-3
-
- Inchi: 1S/C14H6FN3/c15-13-4-2-10-5-12(3-1-11(10)6-13)14(7-16,8-17)9-18/h1-6H
- InChI Key: VCYCKKCKTWNZFM-UHFFFAOYSA-N
- SMILES: FC1C=CC2C=C(C(C#N)(C#N)C#N)C=CC=2C=1
Computed Properties
- Exact Mass: 235.05468
- Monoisotopic Mass: 235.05457537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- PSA: 71.37
Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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